Cas no 824394-55-0 (1H-Benzimidazole, 2-[2-(1H-imidazol-2-yl)phenyl]-5-methyl-)
824394-55-0 structure
Product Name:1H-Benzimidazole, 2-[2-(1H-imidazol-2-yl)phenyl]-5-methyl-
CAS No:824394-55-0
MF:C17H14N4
MW:274.31986284256
CID:691873
PubChem ID:11161668
Update Time:2025-04-19
1H-Benzimidazole, 2-[2-(1H-imidazol-2-yl)phenyl]-5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole, 2-[2-(1H-imidazol-2-yl)phenyl]-5-methyl-
- 2-[2-(1H-imidazol-2-yl)phenyl]-6-methyl-1H-benzimidazole
- SCHEMBL13203493
- DTXSID70457345
- 824394-55-0
-
- Inchi: 1S/C17H14N4/c1-11-6-7-14-15(10-11)21-17(20-14)13-5-3-2-4-12(13)16-18-8-9-19-16/h2-10H,1H3,(H,18,19)(H,20,21)
- InChI Key: WSVKELNFYBLYPM-UHFFFAOYSA-N
- SMILES: N1C2C=C(C)C=CC=2N=C1C1=CC=CC=C1C1=NC=CN1
Computed Properties
- Exact Mass: 274.121846464g/mol
- Monoisotopic Mass: 274.121846464g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 361
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 57.4Ų
1H-Benzimidazole, 2-[2-(1H-imidazol-2-yl)phenyl]-5-methyl- Related Literature
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Feng Peng,Yuhao Zhang,Wei Yang,Yong Cao Polym. Chem., 2019,10, 1367-1376
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
824394-55-0 (1H-Benzimidazole, 2-[2-(1H-imidazol-2-yl)phenyl]-5-methyl-) Related Products
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